Cas no 2172305-35-8 (2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid)

• Product Name: 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid
• CAS No: 2172305-35-8
• MF: C₂₅H₂₉N₃O₅S
• MW: 483.579865217209
• CID: 6448281
• PubChem ID: 165536288
• Update Time: 2025-05-21

2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid
• 2172305-35-8
• 2-[4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetyl)piperazin-1-yl]acetic acid
• EN300-1514891

• Inchi： 1S/C25H29N3O5S/c29-23(28-12-10-27(11-13-28)15-24(30)31)17-34-14-9-26-25(32)33-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,22H,9-17H2,(H,26,32)(H,30,31)
• InChI Key： BUKQUKUAAPDRMP-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(N1CCN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 483.18279221g/mol
• Monoisotopic Mass: 483.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid

Comprehensive Analysis of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid (CAS No. 2172305-35-8)

In the realm of organic chemistry and pharmaceutical research, 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid (CAS No. 2172305-35-8) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, is a derivative of piperazine and incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, which is widely utilized in peptide synthesis. The presence of the Fmoc group enhances the compound's stability and reactivity, making it a valuable intermediate in the development of novel therapeutics and biochemical probes.

The structural complexity of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid underscores its versatility. The piperazine ring, a common motif in drug design, contributes to the molecule's ability to interact with biological targets, while the ethylsulfanyl and acetyl moieties provide additional functional handles for further chemical modifications. Researchers are particularly intrigued by its potential applications in targeted drug delivery systems and as a building block for peptide-based therapeutics, a field that has gained traction due to the rising demand for precision medicine.

One of the most frequently asked questions in scientific forums is: "How does the Fmoc group influence the reactivity of 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid?" The answer lies in the group's ability to protect amines during synthetic processes, which is critical for achieving high yields and purity in peptide coupling reactions. This feature aligns with the growing trend of green chemistry, where efficiency and minimal waste generation are prioritized. The compound's compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal, as SPPS remains a cornerstone in modern peptide production.

Another hot topic in the scientific community is the exploration of sulfur-containing compounds for their unique biochemical properties. The ethylsulfanyl group in 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid introduces a sulfur atom, which can participate in redox reactions and form disulfide bonds. This characteristic is particularly relevant in the design of antioxidant therapies and enzyme inhibitors, areas that are currently under intense investigation due to their potential in treating oxidative stress-related diseases.

From a synthetic perspective, the compound's carboxylic acid terminus offers a convenient site for conjugation with other molecules, such as peptides, proteins, or small-molecule drugs. This property is highly sought after in the development of bioconjugates, which are increasingly being explored for their ability to enhance drug specificity and reduce off-target effects. The rise of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) has further fueled interest in such multifunctional compounds.

In conclusion, 2-4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetyl)piperazin-1-ylacetic acid (CAS No. 2172305-35-8) represents a fascinating intersection of chemistry and biology. Its structural features, including the Fmoc group, piperazine ring, and ethylsulfanyl moiety, make it a versatile tool for researchers aiming to push the boundaries of drug discovery and biochemical engineering. As the scientific community continues to explore innovative approaches to tackle complex diseases, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.